Cas no 578-07-4 (acridin-4-amine)

• Product Name: acridin-4-amine
• CAS No: 578-07-4
• MF: C₁₃H₁₀N₂
• MW: 194.231902599335
• CID: 372342
• PubChem ID: 11353
• Update Time: 2024-10-28

acridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Acridinamine
• 4-AMINOACRIDINE
• 4-amino-acridin
• 4-aminoakridin
• Acridin-4-amine
• acridin-4-ylamine
• Acridine-5-amine
• SCHEMBL1228778
• 1-Aminoacridine (European)
• FT-0694814
• 578-07-4
• QWAGALBSTFENEE-UHFFFAOYSA-N
• AMINOACRIDINE, 4-
• Q4637097
• UNII-16S346L1OM
• CHEMBL147934
• 16S346L1OM
• D81559
• AKOS000716711
• CCG-356456
• CS-0155662
• BAS 02589668
• 4-Aminoakridin [Czech]
• ACRIDINE, 4-AMINO-
• BRN 0142257
• LS-14181
• DTXSID80206487
• 4-acridinylamine
• DTXCID80128978
• STK803127
• AG-690/40721487
• BBL003320
• 4-Acridinamine (9CI)
• acridin-4-amine

• Inchi： 1S/C13H10N2/c14-11-6-3-5-10-8-9-4-1-2-7-12(9)15-13(10)11/h1-8H,14H2
• InChI Key： QWAGALBSTFENEE-UHFFFAOYSA-N
• SMILES： C1C2C(=NC3C(C=2)=CC=CC=3)C(N)=CC=1

Computed Properties

• Exact Mass: 194.08400
• Monoisotopic Mass: 194.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.1579 (rough estimate)
• Melting Point: 108°C
• Boiling Point: 320.68°C (rough estimate)
• Refractive Index: 1.5014 (estimate)
• PSA: 38.91000
• LogP: 3.55140
• Solubility: 13.6mg/L(24 ºC)

acridin-4-amine Security Information

• Storage Condition：(BD94054)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Acridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Acridines